Cas no 2138519-16-9 (methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate
• CAS No: 2138519-16-9
• MF: C₁₃H₁₃FN₂O₃
• MW: 264.252326726913
• CID: 5301357
• Update Time: 2025-05-22

methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-fluoro-4-methylphenyl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-(3-fluoro-4-methylphenyl)-5-hydroxy-1-methyl-, methyl ester

• Inchi： 1S/C13H13FN2O3/c1-7-4-5-8(6-9(7)14)10-11(13(18)19-3)15-16(2)12(10)17/h4-6,15H,1-3H3
• InChI Key： LNJYBZUYIRBZTE-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C(N(C)NC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 436
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6

Additional information on methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9)

The compound methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro-substituted aromatic ring and a methyl ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition. The presence of the 3-oxo-1H-pyrazole core further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for fluorinated heterocycles like methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate has surged, driven by their improved metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in scientific databases and AI-driven platforms. The compound's CAS No. 2138519-16-9 is often queried alongside terms such as "pyrazole synthesis," "fluorinated intermediates," and "drug scaffold optimization," reflecting its relevance in modern research.

The synthesis of methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Its methyl ester moiety offers flexibility for further derivatization, making it a valuable building block for high-throughput screening libraries. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, ensuring reproducibility in lab-scale and industrial applications.

From an environmental perspective, the compound's fluorine atom raises questions about biodegradability, a hot topic in green chemistry discussions. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly chemical processes, a frequently searched term in academic and industrial circles.

In conclusion, methyl 4-(3-fluoro-4-methylphenyl)-2-methyl-3-oxo-1H-pyrazole-5-carboxylate (CAS No. 2138519-16-9) represents a promising candidate for advancing precision medicine and agrochemical innovation. Its structural features and adaptability position it at the forefront of small-molecule drug development, meeting the demands of both researchers and industry professionals seeking cutting-edge solutions.